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Compound of Interest

Compound Name: 2,4-Dimethyl-2,4-pentanediol

Cat. No.: B1345683 Get Quote

This technical guide provides a comprehensive overview of 2,4-dimethyl-2,4-pentanediol,
including its chemical identity, physical and chemical properties, and relevant experimental

protocols. This document is intended for researchers, scientists, and professionals in drug

development and other scientific fields who require detailed information on this compound.

Chemical Identity
The nomenclature and structural identifiers for 2,4-dimethyl-2,4-pentanediol are crucial for its

unambiguous identification in research and chemical inventory.

IUPAC Name: 2,4-dimethylpentane-2,4-diol

Synonyms:

2,4-Dimethyl-2,4-pentanediol

1,1,3,3-Tetramethylpropane-1,3-diol[1]

2,4-dimethyl-pentane-2,4-diol[1]

CAS Number: 24892-49-7

Molecular Formula: C₇H₁₆O₂[1][2]

Molecular Weight: 132.20 g/mol
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Chemical Structure:

Caption: Chemical structure of 2,4-dimethyl-2,4-pentanediol.

Physicochemical Properties
A summary of the key physical and chemical properties of 2,4-dimethyl-2,4-pentanediol is
presented in the table below. These properties are essential for its handling, storage, and

application in various experimental setups.

Property Value

Physical State Liquid

Density 0.949 g/cm³[2][3]

Boiling Point 202.2 °C at 760 mmHg[2][3]

Flash Point 96.7 °C[2][3]

Vapor Pressure 0.0724 mmHg at 25 °C[2][3]

Refractive Index n20/D 1.433[2][3]

LogP 0.91830[1][2]

Polar Surface Area 40.46 Å²[2]

Experimental Protocols
While specific experimental protocols for 2,4-dimethyl-2,4-pentanediol are not extensively

detailed in publicly available literature, a representative synthesis for a structurally similar diol,

2-methyl-2,4-pentanediol (hexylene glycol), is the hydrogenation of diacetone alcohol. This

process can be adapted to understand the synthesis of related diols.

Synthesis of 2-Methyl-2,4-pentanediol via Hydrogenation of Diacetone Alcohol

This protocol describes a common industrial method for the synthesis of 2-methyl-2,4-

pentanediol, which involves the catalytic hydrogenation of diacetone alcohol.

Materials:
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Diacetone alcohol

Nickel-based catalyst (e.g., Raney nickel)

Hydrogen gas

Sodium bicarbonate (optional, as a stabilizer)

Reaction vessel (high-pressure autoclave)

Procedure:

Catalyst Preparation: A nickel-based catalyst is prepared. For instance, a Ni-Co/SiO₂ catalyst

can be synthesized by mixing nickel nitrate and cobalt nitrate with deionized water and white

carbon black, followed by precipitation with ammonia, filtration, drying, and calcination.

Catalyst Activation: The prepared catalyst is placed in a fixed-bed reactor and activated in-

situ under a hydrogen atmosphere at elevated temperature and pressure (e.g., 450 °C and

0.3 MPa).

Reaction Setup: The reaction is carried out in a high-pressure autoclave. The diacetone

alcohol is introduced into the reactor.

Hydrogenation: The reactor is pressurized with hydrogen gas to the desired pressure (e.g.,

1.9 MPa). The temperature is raised to the reaction temperature (e.g., 150 °C) with stirring.

Reaction Monitoring: The reaction progress is monitored by gas chromatography to

determine the conversion of diacetone alcohol.

Product Isolation: After the reaction is complete, the reactor is cooled, and the pressure is

released. The product mixture is filtered to remove the catalyst.

Purification: The crude product is purified by distillation to obtain high-purity 2-methyl-2,4-

pentanediol.

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of 2-methyl-2,4-pentanediol.

Applications and Reactivity
Chemical Reactivity: As a diol with two tertiary hydroxyl groups, 2,4-dimethyl-2,4-pentanediol
exhibits reactivity typical of alcohols. The tertiary nature of the hydroxyl groups makes them

prone to elimination reactions under acidic conditions. Key chemical transformations include:

Esterification with acids or their derivatives.

Etherification reactions.

Oxidation to the corresponding ketones.

Dehydration to form alkenes.

A notable application is the use of its Cr(VI) ester to catalyze the peroxyacetic acid oxidation of

secondary alcohols to ketones. The chromate ester can be conveniently prepared in situ.

Industrial and Research Applications: While specific applications for 2,4-dimethyl-2,4-
pentanediol are primarily in laboratory research, its properties suggest potential use in:

Solvent systems requiring moderate polarity.
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As a monomer or modifier in polymer chemistry.

As a stabilizer in various chemical formulations.

As a coupling agent.

The structurally similar 2-methyl-2,4-pentanediol (hexylene glycol) has widespread applications

as a solvent, surfactant, and emulsifying agent in coatings, cosmetics, and industrial fluids,

suggesting similar potential for 2,4-dimethyl-2,4-pentanediol in specialized applications.

Biological Activity and Signaling Pathways
Currently, there is no significant information available in the scientific literature to suggest the

direct involvement of 2,4-dimethyl-2,4-pentanediol in specific biological signaling pathways.

Its primary relevance to the drug development process is more likely as a chemical

intermediate, solvent, or formulation excipient, rather than as a bioactive molecule that directly

interacts with signaling cascades. The related compound, 2-methyl-2,4-pentanediol, is used in

protein crystallography as a precipitant and cryoprotectant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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